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Compound of Interest

Compound Name: Ornidazole-13C2,15N2

Cat. No.: B15621826

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and experimental
applications of the isotopically labeled compound, Ornidazole-13C2,15N2. This document is
intended for professionals in research and drug development who require detailed information
for the safe and effective use of this compound in a laboratory setting.

Introduction

Ornidazole is a 5-nitroimidazole derivative with established antiprotozoal and antibacterial
properties.[1] Its isotopically labeled counterpart, Ornidazole-13C2,15N2, serves as a crucial
internal standard for quantitative analysis in various analytical methods, including mass
spectrometry.[2][3] Recent research has also unveiled its potential as an inhibitor of the Sonic
hedgehog (Shh) signaling pathway, indicating promising applications in cancer research.[1][4]
[5] This guide consolidates safety data, handling protocols, and key experimental
methodologies associated with Ornidazole-13C2,15N2.

Safety Data and Hazard Information

The following tables summarize the key safety and hazard information for Ornidazole. It is
important to note that while specific data for the isotopically labeled form is limited, the safety
precautions should be considered equivalent to the unlabeled compound.

Hazard Identification
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Hazard Statement GHS Classification = Pictogram Signal Word

H302: Harmful if

Acute Toxicity 4 (Oral)  GHSO07 Warning
swallowed
H315: Causes skin ) o ]
S Skin Irritation 2 GHSO07 Warning
irritation
H317: May cause an ) o ]
] i ) Skin Sensitisation 1 GHSO07 Warning
allergic skin reaction
H319: Causes serious o ]
Eye Irritation 2 GHSO07 Warning

eye irritation

Data sourced from multiple safety data sheets.[6][7]

icoloaical

Test Type Species Route Value
1780 mg/kg (for

LD50 Rat Oral )
unlabeled Ornidazole)
1139 mg/kg (for

LD50 Mouse Oral

unlabeled Ornidazole)

Data sourced from multiple safety data sheets.[2][6]

hvsical and Chemical :

Property Value

Chemical Formula 13C2CsH10CIN**N203

Molecular Weight 223.60 g/mol

Appearance Solid

Melting Point 84 - 86 °C (for unlabeled Ornidazole)
Solubility No data available for the labeled compound.
Storage Temperature Room temperature
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Data sourced from multiple safety data sheets and product information pages.[1][6][8][9]

Handling and Personal Protective Equipment (PPE)

Proper handling and the use of appropriate personal protective equipment are crucial to ensure
safety when working with Ornidazole-13C2,15N2.

Engineering Controls

o Work in a well-ventilated area.

e If handling uncovered, use local exhaust ventilation.[6]

Personal Protective Equipment

PPE Type Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US).[10]

Handle with gloves. Gloves must be inspected
Skin Protection prior to use. Dispose of contaminated gloves

after use in accordance with applicable laws.[7]

Wear a complete suit protecting against

chemicals. The type of protective equipment
Body Protection must be selected according to the concentration

and amount of the dangerous substance at the

specific workplace.[7]

) ) If ventilation is inadequate, wear respiratory
Respiratory Protection ]
protection.[6]

First Aid Measures
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Exposure Route First Aid Procedure

) Move the person into fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.[7]

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.[7]

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.[7]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[7]

Experimental Protocols and Applications

Ornidazole-13C2,15N2 is primarily used as an internal standard in analytical chemistry and as
a research tool in molecular biology.

Use as an Internal Standard in Chromatography

Methodology: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)
Objective: To accurately quantify the concentration of unlabeled Ornidazole in a sample.
Protocol Outline:

o Preparation of Standard Solutions:

o Prepare a stock solution of Ornidazole-13C2,15N2 (internal standard) of a known
concentration in a suitable solvent (e.g., acetonitrile or methanol).[3][7]

o Prepare a series of calibration standards containing known concentrations of unlabeled
Ornidazole and a fixed concentration of the internal standard.

e Sample Preparation:

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.researchgate.net/publication/223982168_Ornidazole_Comprehensive_Profile
https://www.researchgate.net/publication/223982168_Ornidazole_Comprehensive_Profile
https://www.researchgate.net/publication/223982168_Ornidazole_Comprehensive_Profile
https://www.researchgate.net/publication/223982168_Ornidazole_Comprehensive_Profile
https://www.benchchem.com/product/b15621826?utm_src=pdf-body
https://www.benchchem.com/product/b15621826?utm_src=pdf-body
https://isotope-science.alfa-chemistry.com/product/ornidazole-13c2-15n2-583974.html
https://www.researchgate.net/publication/223982168_Ornidazole_Comprehensive_Profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o To the unknown sample, add a precise volume of the Ornidazole-13C2,15N2 stock
solution.

o Chromatographic Conditions (Example):
o Column: C18 reverse-phase column.

o Mobile Phase: A mixture of acetonitrile and water (e.g., 38:62 v/v), potentially with pH
adjustment.

o Flow Rate: 0.8 mL/min.
o Detection: UV at 254 nm.
o Data Analysis:

o Generate a calibration curve by plotting the ratio of the peak area of unlabeled Ornidazole
to the peak area of the internal standard against the concentration of the unlabeled
Ornidazole standards.

o Determine the concentration of Ornidazole in the unknown sample by interpolating its
peak area ratio on the calibration curve.

Workflow Diagram:
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Internal Standard Workflow
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Inhibition of the Sonic Hedgehog (Shh) Signaling
Pathway

Background: Ornidazole has been shown to inhibit the Sonic hedgehog (Shh) signaling
pathway, which is aberrantly activated in several cancers.[4][5] This inhibition leads to reduced
tumor growth and viability.

Experimental Assays:

Cell Viability Assay (MTT Assay): To assess the cytotoxic effects of Ornidazole on cancer
cells.

+ Wound-Healing Assay: To evaluate the effect of Ornidazole on cancer cell migration.
o Comet Assay: To detect DNA damage induced by Ornidazole.

o Real-Time Polymerase Chain Reaction (RT-PCR): To quantify the expression of genes
involved in the Shh pathway (e.g., Shh, Smo, Glil).

e Enzyme-Linked Immunosorbent Assay (ELISA): To measure the protein levels of Shh
pathway components.

Signaling Pathway Diagram:
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Ornidazole Inhibition of Shh Pathway
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Stability and Reactivity

e Chemical Stability: The product is chemically stable under recommended conditions of
storage, use, and temperature.[6]

o Conditions to Avoid: Do not expose to temperatures exceeding 50 °C/122 °F.[6]
e Incompatible Materials: Oxidizing agents, alkalis (lye), etchants, and acids.[6]

e Hazardous Decomposition Products: In case of fire, toxic pyrolysis products may be
liberated.[6]

Disposal Considerations

Dispose of waste according to applicable local, state, and federal regulations. Do not allow the
product to enter surface water or drains. This material and its container must be disposed of as
hazardous waste.[6]

Conclusion

Ornidazole-13C2,15N2 is a valuable tool for researchers in both analytical chemistry and
molecular biology. Adherence to the safety guidelines and handling procedures outlined in this
document is paramount to ensure a safe laboratory environment. The provided experimental
frameworks offer a starting point for the application of this compound in quantitative analysis
and in the investigation of cellular signaling pathways. As with any chemical reagent, users
should consult the most recent and specific Safety Data Sheet provided by their supplier before
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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